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Compound of Interest

3-Chloro-4-(2-
Compound Name:

chlorophenoxy)aniline
CAS No.: 56966-54-2
Cat. No.: B1330836

Get Quote

The Integrated Analytical Workflow

The characterization of a novel aniline derivative is not a linear process but an integrated
workflow. Each technique provides specific insights, and the results from one often inform the
experimental design of the next. The overall goal is to build a self-validating dataset that
confirms the intended structure and assesses its purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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